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Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity 4-
octyne, a crucial building block in organic synthesis. This document outlines key specifications
from various suppliers, details analytical methodologies for purity assessment, and offers
guidance on supplier selection for demanding research and development applications.

Commercial Availability and Specifications of High-
Purity 4-Octyne

4-Octyne (CAS No. 1942-45-6), also known as dipropylacetylene, is a symmetrical internal
alkyne. Several chemical suppliers offer high-purity grades of this compound, typically with a
purity of 99% or greater as determined by gas chromatography (GC). Below is a summary of
specifications from prominent commercial suppliers.
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) Product Purity ] o
Supplier L Physical Form  Key Identifiers
Number Specification
Sigma-Aldrich o CAS: 1942-45-6,
o ] 244473 99% Liquid
(MilliporeSigma) EC: 217-730-2
Thermo Scientific CAS: 1942-45-6,
Chemicals AA4315714 99% Liquid MDL.:
(Fisher Scientific) MFCD00009471
99% (Assay by
. o CAS: 1942-45-6,
GFS Chemicals 82522 GC-FID: Liquid
Formula: C8H14
>=98.50%)
Colorless to CAS: 1942-45-6,
TCI America 00127 >99.0% (GC) Almost colorless PubChem CID:
clear liquid 16029
Colorless to
o CAS: 1942-45-6,
CymitQuimica 3B-00127 >99.0%(GC) Almost colorless

o Formula: C8H14
clear liquid

Note: This table is a summary of publicly available data and may not reflect the most current
product specifications. It is recommended to obtain the latest Certificate of Analysis from the
supplier.

Potential Impurities in 4-Octyne Synthesis

The purity of 4-octyne is critical for its application in sensitive chemical reactions.[1]
Understanding the potential impurities arising from its synthesis is essential for quality
assessment. The synthesis of symmetrical internal alkynes like 4-octyne can be achieved
through various methods, each with a characteristic impurity profile. A common route is the
alkylation of acetylene with propyl halides.[2] Another method involves the
dehydrohalogenation of a dihalo-octane.[3]

Table of Potential Impurities:
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Impurity Class

Specific Examples

Potential Origin

Isomeric Alkynes

1-Octyne, 2-Octyne, 3-Octyne

Isomerization during synthesis

or purification.

Unreacted Starting Materials

Propyl bromide, 1-Pentyne

Incomplete reaction during

alkylation of acetylides.

Solvent Residues

Tetrahydrofuran (THF), Diethyl

ether

Solvents used in the reaction

or purification steps.

Coupling Byproducts

Hexane, Heptane

Side reactions during the

alkylation process.

Over-reduction Products

cis/trans-4-Octene, Octane

If hydrogenation is used for
purification of a related

compound.

Experimental Protocols for Purity Assessment

Accurate determination of 4-octyne purity requires robust analytical methods. Gas

Chromatography coupled with Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic

Resonance (QNMR) spectroscopy are powerful techniques for this purpose.

This protocol provides a general method for the purity analysis of 4-octyne.

Objective: To separate, identify, and quantify 4-octyne and any volatile impurities.

Instrumentation:

e Gas Chromatograph with a Flame lonization Detector (FID) or a Mass Spectrometer (MS).

e Capillary Column: HP-5MS (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent.

Reagents:

» High-purity Hexane (or other suitable solvent).

e 4-Octyne sample.
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Procedure:
o Sample Preparation: Prepare a 1 mg/mL solution of 4-octyne in high-purity hexane.

¢ GC-MS Parameters:

[¢]

Injector Temperature: 250 °C

[e]

Injection Volume: 1 pL (split mode, e.g., 50:1 split ratio)

o

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

[¢]

Oven Temperature Program:
= [nitial temperature: 50 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 280 °C.
» Hold at 280 °C for 5 minutes.
o MS Parameters (if applicable):
= |on Source Temperature: 230 °C
» |onization Mode: Electron lonization (EIl) at 70 eV.
» Mass Scan Range: m/z 35-400.
o Data Analysis:
o Identify the 4-octyne peak based on its retention time and mass spectrum.
o Integrate the peak areas of all components in the chromatogram.

o Calculate the purity of 4-octyne as the percentage of the area of the 4-octyne peak
relative to the total area of all peaks.

gNMR is a primary analytical method that allows for the determination of purity without the
need for a specific reference standard of the analyte.[4][5][6][7]
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Objective: To determine the absolute purity of a 4-octyne sample using an internal standard.
Instrumentation:

 NMR Spectrometer (e.g., 400 MHz or higher).

Reagents:

o Deuterated Chloroform (CDCIs) with 0.03% v/v Tetramethylsilane (TMS).

» High-purity internal standard (e.g., maleic anhydride, dimethyl sulfone). The internal standard
should have a known purity, be stable, and have a resonance that does not overlap with the
analyte signals.

e 4-Octyne sample.
Procedure:

e Sample Preparation:

[¢]

Accurately weigh approximately 10 mg of the 4-octyne sample into a clean, dry vial.

[e]

Accurately weigh approximately 10 mg of the internal standard into the same vial.

o

Dissolve the mixture in a known volume (e.g., 0.75 mL) of CDCls.

Transfer the solution to an NMR tube.

[¢]

 NMR Data Acquisition:

o Acquire a quantitative *H NMR spectrum with a sufficient relaxation delay (D1) to ensure
full relaxation of all protons (typically 5 times the longest T1 value).

o Use a 90° pulse.
o Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

o Data Processing and Analysis:
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o Process the spectrum with appropriate phasing and baseline correction.

o Integrate a well-resolved signal of 4-octyne (e.g., the triplet of the methyl protons or the
multiplet of the methylene protons adjacent to the triple bond) and a signal from the
internal standard.

o Calculate the purity of the 4-octyne sample using the following equation:

Purity (%) = (I_analyte / N_analyte) * (N_standard / |_standard) * (MW _analyte /
MW _standard) * (m_standard / m_analyte) * Purity_standard

Where:

o | = Integral value

o

N = Number of protons for the integrated signal
o MW = Molecular weight

o M = mass

[¢]

Purity _standard = Purity of the internal standard

Workflow for Supplier Selection

The selection of a suitable supplier for high-purity 4-octyne is a critical step for ensuring the
reliability and reproducibility of research. The following flowchart illustrates a logical workflow
for this process.
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Define Purity and Quantity Requirements

'

Identify Potential Suppliers

'

Request Quotations and Certificates of Analysis (CoA)

'

Review CoAs for Purity and Impurity Profile

'

Evaluate Supplier's Quality Management System (e.g., ISO 9001)

'

Assess Lead Times and Availability

'

Consider Technical Support and Customer Service

'

Select Supplier and Place Order

'

Perform In-house Quality Control on Received Material

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for selecting a commercial supplier of high-purity 4-
octyne.

Logical Diagram for Purity Verification

Upon receipt of 4-octyne, a systematic approach to purity verification is recommended to
ensure it meets the required standards for the intended application.
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Initial Assessment

Receive 4-Octyne and Accompanying CoA

'

Visual Inspection for Color and Clarity

'

Compare CoA with Purchase Specifications

Analytical Testing

Perform GC-MS Analysis

'

Perform gqNMR Analysis

Decision

Y

Compare In-house Data with CoA

'

Does Material Meet Specifications?

Yes

No

Accept Lot for Use Reject Lot and Contact Supplier

Click to download full resolution via product page
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Caption: A logical workflow for the in-house purity verification of commercially supplied 4-
octyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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octyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

